Cas no 2177259-26-4 (Anamecouldnotbegeneratedforthisstructure.(WXC07762))
Anamecouldnotbegeneratedforthisstructure.(WXC07762) Chemical and Physical Properties
Names and Identifiers
-
- 1,4,9-Trioxa-12-azadispiro[4.2.5.2]pentadecan-11-one
- Anamecouldnotbegeneratedforthisstructure.(WXC07762)
-
- Inchi: 1S/C11H17NO4/c13-9-7-16-10(8-12-9)1-3-11(4-2-10)14-5-6-15-11/h1-8H2,(H,12,13)
- InChI Key: BWZCNFWAQMZOFF-UHFFFAOYSA-N
- SMILES: O1C2(CCC3(CNC(=O)CO3)CC2)OCC1
Anamecouldnotbegeneratedforthisstructure.(WXC07762) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemScence | CS-0080038-1g |
1,4,9-Trioxa-12-azadispiro[4.2.5.2]pentadecan-11-one |
2177259-26-4 | ≥97.0% | 1g |
$860.0 | 2022-04-27 | |
| ChemScence | CS-0080038-5g |
1,4,9-Trioxa-12-azadispiro[4.2.5.2]pentadecan-11-one |
2177259-26-4 | ≥97.0% | 5g |
$2580.0 | 2022-04-27 | |
| Chemenu | CM558530-1g |
1,4,9-Trioxa-12-azadispiro[4.2.5.2]pentadecan-11-one |
2177259-26-4 | 97% | 1g |
$*** | 2023-03-30 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1150678-1g |
1,4,9-Trioxa-12-azadispiro[4.2.5.2]pentadecan-11-one |
2177259-26-4 | 97% | 1g |
¥7200 | 2023-04-14 | |
| A2B Chem LLC | AY07071-1mg |
Anamecouldnotbegeneratedforthisstructure.(WXC07762) |
2177259-26-4 | 1mg |
$73.00 | 2024-04-20 | ||
| A2B Chem LLC | AY07071-2mg |
Anamecouldnotbegeneratedforthisstructure.(WXC07762) |
2177259-26-4 | 2mg |
$86.00 | 2024-04-20 | ||
| A2B Chem LLC | AY07071-3mg |
Anamecouldnotbegeneratedforthisstructure.(WXC07762) |
2177259-26-4 | 3mg |
$105.00 | 2024-04-20 | ||
| A2B Chem LLC | AY07071-5mg |
Anamecouldnotbegeneratedforthisstructure.(WXC07762) |
2177259-26-4 | 5mg |
$118.00 | 2024-04-20 | ||
| A2B Chem LLC | AY07071-10mg |
Anamecouldnotbegeneratedforthisstructure.(WXC07762) |
2177259-26-4 | 10mg |
$135.00 | 2024-04-20 |
Anamecouldnotbegeneratedforthisstructure.(WXC07762) Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on Anamecouldnotbegeneratedforthisstructure.(WXC07762)
Compound CAS No. 2177259-26-4: A Comprehensive Overview
The compound with CAS Registry Number 2177259-26-4, referred to as WXC07762, is a unique chemical entity that has garnered significant attention in recent scientific research. This compound belongs to the class of organic heterocyclic compounds, which are widely studied for their diverse applications in pharmaceuticals, materials science, and industrial chemistry. The structure of WXC07762 is characterized by a complex arrangement of aromatic rings and functional groups, making it a subject of interest for both academic and industrial researchers.
Recent studies have highlighted the potential of WXC07762 in the field of drug discovery. Researchers have explored its ability to act as a modulator of cellular signaling pathways, which could lead to novel therapeutic agents for treating various diseases, including cancer and neurodegenerative disorders. The compound's unique bioavailability and metabolic stability have been extensively investigated, with promising results indicating its suitability for further preclinical testing.
In addition to its pharmacological applications, WXC07762 has also been studied for its role in advanced materials science. Its structural properties make it a candidate for use in the development of high-performance polymers and nanomaterials. Recent breakthroughs in polymer chemistry have demonstrated that incorporating WXC07762 into polymer matrices can significantly enhance their mechanical and thermal properties, opening new avenues for applications in aerospace and electronics industries.
The synthesis of WXC07762 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the synthesis pathway to improve yield and reduce environmental impact, aligning with the principles of green chemistry. These advancements not only make the compound more accessible for large-scale production but also contribute to sustainable chemical manufacturing practices.
From a toxicological perspective, studies on WXC07762 have been conducted to assess its safety profile. Initial findings suggest that the compound exhibits low toxicity at therapeutic concentrations, which is a critical factor for its potential use in pharmaceutical applications. However, further research is required to fully understand its long-term effects and environmental fate.
In conclusion, CAS No. 2177259-26-4 (WXC07762) represents a promising compound with diverse applications across multiple scientific disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application studies, position it as a key player in future innovations. As research continues to unfold, the full potential of this compound will undoubtedly be realized, contributing to advancements in medicine, materials science, and beyond.
2177259-26-4 (Anamecouldnotbegeneratedforthisstructure.(WXC07762)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)